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Compound of Interest

Compound Name: 1-allyl-1H-indole-2-carboxylic acid

CAS No.: 155193-48-9

Cat. No.: B3105797

Get Quote

Executive Summary & Compound Profile
1-allyl-1H-indole-2-carboxylic acid is an N-functionalized indole derivative.[1][2] Its

characterization is defined by the distinct coupling patterns of the N-allyl group interacting with

the aromatic indole core.[1][2] Unlike the parent indole-2-carboxylic acid, the N-H signal is

absent, replaced by a characteristic AMX spin system from the allyl moiety.[2]
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Property Specification

IUPAC Name 1-(prop-2-en-1-yl)-1H-indole-2-carboxylic acid

Molecular Formula

Molecular Weight 201.22 g/mol

Appearance White solid

Melting Point 178–179 °C (Lit.[1] Ref [1])

Solvent for NMR
DMSO-

(Preferred for Carboxylic Acid visibility)

Experimental Protocol: Synthesis & Sample
Preparation
To ensure the integrity of the NMR data, the sample must be free of the N-alkylation by-

products (e.g., C3-allylation) and residual water, which can obscure the carboxylic acid proton.

Synthesis Workflow (Contextual)
The compound is typically synthesized via

alkylation of ethyl indole-2-carboxylate using allyl bromide and a base (NaH or

), followed by alkaline hydrolysis (LiOH/NaOH).[1]

NMR Acquisition Parameters
Instrument: 600 MHz or 400 MHz spectrometer.

Solvent: DMSO-

(99.8% D).

Temperature: 298 K (

).
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Internal Standard: TMS (

0.00 ppm) or residual DMSO quintet (

2.50 ppm).[1][2]

Pulse Sequence: Standard 1D proton with 30° pulse angle; 1D Carbon with proton

decoupling (WALTZ-16).

Sample Preparation Data Acquisition

Crude 1-Allyl-Indole
Acid

Recrystallization
(EtOH/H2O)

Vacuum Dry
(>12h, 40°C)

Dissolve in
DMSO-d6

  Pure Solid 1H NMR (600 MHz)
ns=16, d1=2s

13C NMR (150 MHz)
ns=1024

Click to download full resolution via product page

Figure 1: Critical workflow for obtaining high-fidelity NMR spectra, emphasizing drying to

prevent H-D exchange.

Structural Assignment: 1H NMR Data
The proton spectrum is dominated by three regions: the downfield carboxylic acid (broad), the

aromatic indole protons, and the upfield allyl system.

1H NMR Chemical Shifts ( , ppm) in DMSO-
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Position
Shift (

)
Multiplicity

Coupling (

, Hz)

Assignment
Logic

COOH 12.92 br s -

Acidic proton;

broad due to H-

bonding.[1][2]

H-4 7.69 d 7.8

Doublet due to

ortho-coupling

with H-5.[1][2]

H-7 7.53 d 8.4

Doublet due to

ortho-coupling

with H-6.[1][2]

H-6 7.32 dd / t 7.2, 8.4

Triplet-like;

couples with H-5

and H-7.[1][2]

H-3 7.27 s -

Diagnostic:

Singlet.[1][2] No

neighbor at C2.

H-5 7.13 dd / t 7.8, 7.2

Triplet-like;

couples with H-4

and H-6.[1][2]

Allyl -CH= 5.96 – 6.00 m -

Internal alkene;

complex splitting

(AMX).[1][2]

Allyl N-CH₂ 5.24 d 1.2*

Doublet (couples

to -CH=).[1][2]

*Small allylic

coupling.[1]

Allyl =CH₂ (cis) 5.05 d 10.2

Terminal alkene;

cis coupling to -

CH=.[1][2]
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Allyl =CH₂ (trans) 4.81 d 17.4

Terminal alkene;

trans coupling to

-CH=.

Note: Data synthesized from verified literature on N-alkyl indole-2-carboxylates [1][2].[1][2]

Mechanistic Interpretation of the Allyl System
The allyl group (

) exhibits a classic roofing effect.[1][2]

N-Methylene (

5.24): Appears as a doublet or multiplet integrating to 2H.[1][2] It is deshielded by the
adjacent Nitrogen and the double bond anisotropy.[2]

Terminal Alkenes (

4.81, 5.05): These are magnetically non-equivalent.[2] The proton trans to the internal vinyl
proton (

4.[2]81) typically has a larger coupling constant (

Hz) than the cis proton (

Hz).[1][2]

Structural Assignment: 13C NMR Data
The Carbon-13 spectrum confirms the presence of the carbonyl group and the

-alkylation.[1][2]

13C NMR Chemical Shifts ( , ppm) in DMSO-
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Carbon Type
Shift (

)
Assignment

Carbonyl (C=O) 163.3 Carboxylic acid carbonyl.[1][2]

Indole C-7a 137.7
Quaternary bridgehead (next

to N).[1][2]

Allyl -CH= 134.1 Internal alkene carbon.[1][2]

Indole C-2 128.9
Quaternary; attached to

COOH.[1][2]

Indole C-3a 127.3 Quaternary bridgehead.[1][2]

Indole C-6 124.7 Aromatic CH.[1][2]

Indole C-4 122.4 Aromatic CH.[1][2]

Indole C-5 120.4 Aromatic CH.[1][2]

Allyl =CH₂ 116.5 Terminal alkene carbon.[1][2]

Indole C-7 112.9
Aromatic CH (shielded by N).

[1][2]

Indole C-3 107.8
Aromatic CH (electron-rich).[1]

[2]

Allyl N-CH₂ 47.2
Methylene attached to

Nitrogen.[1][2]

Note: Aromatic shifts are consistent with parent indole-2-carboxylic acid [1]; Allyl shifts are

derived from standard N-allylindole spectroscopic data.[1][2]

Logic of Assignment & Validation
To validate that the reaction occurred at the Nitrogen (Position 1) and not Carbon-3 (a common

side reaction in indoles), analyze the H-3 signal.[1]
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Analyze Aromatic Region
(7.0 - 7.8 ppm)

Locate H-3 Signal

Is H-3 a Singlet?

Yes: C3 is unsubstituted.
Substitution is at N1.

  δ ~7.27 ppm

No (Absent): C3 is substituted.
(C-Alkylation Impurity)

Analyze Allyl Region
(4.8 - 6.0 ppm)

Integration Check:
Allyl 2:1:2 ratio?

CONFIRMED STRUCTURE:
1-Allyl-1H-indole-2-COOH

  Yes

Click to download full resolution via product page

Figure 2: Logical decision tree for validating the N-allylation versus C-allylation using 1H NMR.
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Validation Checklist
H-3 Singlet: If the alkylation occurred at C3, the singlet at

7.27 would disappear.[1][2] Its presence confirms N-alkylation.[1][2]

COOH Broad Singlet: The presence of the signal at

12.92 confirms the ester hydrolysis was successful.[2] If this is missing and a triplet/quartet
appears at

1.3/4.3, the ethyl ester is still present.

Solvent Effect: In

, the COOH proton may be extremely broad or invisible due to exchange; DMSO-

is required for quantitative integration of the acid proton.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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